Cas no 1428366-64-6 (3-(2-chlorophenyl)-6-{(5-methyl-2-phenyl-1,3-oxazol-4-yl)methylsulfanyl}pyridazine)

• Product Name: 3-(2-chlorophenyl)-6-{(5-methyl-2-phenyl-1,3-oxazol-4-yl)methylsulfanyl}pyridazine
• CAS No: 1428366-64-6
• MF: C₂₁H₁₆ClN₃OS
• MW: 393.889242172241
• CID: 6268316
• PubChem ID: 71802723
• Update Time: 2025-07-21

3-(2-chlorophenyl)-6-{(5-methyl-2-phenyl-1,3-oxazol-4-yl)methylsulfanyl}pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-(2-chlorophenyl)-6-{(5-methyl-2-phenyl-1,3-oxazol-4-yl)methylsulfanyl}pyridazine
• F6411-2722
• 4-(((6-(2-chlorophenyl)pyridazin-3-yl)thio)methyl)-5-methyl-2-phenyloxazole
• 4-[[6-(2-chlorophenyl)pyridazin-3-yl]sulfanylmethyl]-5-methyl-2-phenyl-1,3-oxazole
• 1428366-64-6
• AKOS024554438
• VU0547537-1
• 3-(2-CHLOROPHENYL)-6-{[(5-METHYL-2-PHENYL-1,3-OXAZOL-4-YL)METHYL]SULFANYL}PYRIDAZINE

• Inchi： 1S/C21H16ClN3OS/c1-14-19(23-21(26-14)15-7-3-2-4-8-15)13-27-20-12-11-18(24-25-20)16-9-5-6-10-17(16)22/h2-12H,13H2,1H3
• InChI Key： FKEKIFBYCCSQFF-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=CC=C(N=N1)SCC1=C(C)OC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 393.0702610g/mol
• Monoisotopic Mass: 393.0702610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 77.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 3-(2-chlorophenyl)-6-{(5-methyl-2-phenyl-1,3-oxazol-4-yl)methylsulfanyl}pyridazine

Professional Introduction to Compound with CAS No. 1428366-64-6 and Product Name: 3-(2-chlorophenyl)-6-{(5-methyl-2-phenyl-1,3-oxazol-4-yl)methylsulfanyl}pyridazine

The compound with the CAS number 1428366-64-6 and the product name 3-(2-chlorophenyl)-6-{(5-methyl-2-phenyl-1,3-oxazol-4-yl)methylsulfanyl}pyridazine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural diversity. The presence of multiple functional groups, including a chlorophenyl moiety, a pyridazine core, and an oxazole derivative, makes this molecule a promising candidate for further investigation in drug discovery and development.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target various diseases by modulating specific biological pathways. The compound 3-(2-chlorophenyl)-6-{(5-methyl-2-phenyl-1,3-oxazol-4-yl)methylsulfanyl}pyridazine has been identified as a potential lead compound due to its unique structural features. The pyridazine ring is known for its ability to interact with biological targets such as enzymes and receptors, while the oxazole moiety introduces additional binding pockets that can be exploited for drug design. The chlorophenyl group further enhances the compound's potential by providing a site for further functionalization and interaction with biological systems.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Recent studies have demonstrated that pyridazine derivatives can exhibit neuroprotective properties by inhibiting the activity of enzymes involved in oxidative stress and inflammation. The 5-methyl-2-phenyl-1,3-oxazol-4-yl substituent in this compound may further enhance its ability to interact with neural pathways by forming hydrogen bonds or other non-covalent interactions with target proteins. This makes it an attractive candidate for further exploration in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Furthermore, the methylsulfanyl group attached to the oxazole ring adds another layer of complexity to the compound's structure. This group can serve as a pivot point for conformational flexibility, allowing the molecule to adopt multiple binding orientations when interacting with biological targets. Such flexibility is often crucial for achieving high affinity and selectivity in drug design. Additionally, the presence of sulfur atoms can enhance the compound's solubility and bioavailability, which are critical factors for successful drug development.

Recent advances in computational chemistry have enabled researchers to predict the binding modes and interactions of complex molecules like 3-(2-chlorophenyl)-6-{(5-methyl-2-phenyl-1,3-oxazol-4-yl)methylsulfanyl}pyridazine with high accuracy. These computational studies have suggested that the compound may bind to various enzymes and receptors involved in disease pathways, making it a versatile tool for drug discovery. For instance, preliminary docking studies have indicated that this molecule could interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain signaling.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The chlorophenyl group is typically introduced early in the synthesis process, followed by the attachment of the oxazole derivative. The final step involves introducing the methylsulfanyl group at the appropriate position on the pyridazine ring. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve these transformations efficiently.

In conclusion, 3-(2-chlorophenyl)-6-{(5-methyl-2-phenyl-1,3-oxazol-4-ylmethylsulfanyl}pyridazine represents a promising lead compound with significant potential in pharmaceutical research. Its unique structural features and predicted biological activities make it an attractive candidate for further investigation in drug discovery programs targeting neurological disorders and other diseases. As research continues to uncover new applications for this compound, it is likely that it will play an important role in the development of next-generation therapeutic agents.